4-Chloro-2-(3-hydroxypropyl)toluene

• Molecular Formula: C10H13ClO
• Molecular Weight: 184.66 g/mol
• IUPAC Name: 3-(5-chloro-2-methylphenyl)propan-1-ol
• InChI: InChI=1S/C10H13ClO/c1-8-4-5-10(11)7-9(8)3-2-6-12/h4-5,7,12H,2-3,6H2,1H3
• InChI Key: GRFIBOFBVZEVGE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)CCCO

Description

4-Chloro-2-(3-hydroxypropyl)toluene is a useful research compound. Its molecular formula is C10H13ClO and its molecular weight is 184.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-chloro-2-(3-oxopropyl)toluene in MeOH was added excess NaBH4 at room temperature and the mixture was diluted with water, treated with 1N HCl, and extracted with AcOEt. The extracts was dried and concentrated to give quantitatively the title compound: 1H NMR (CDCl3) δ7.14 (bd, 1H, J=9 Hz), 7.06 (d, 1H, J=9 Hz), 7.05 (bs, 1H), 3.66~3.77 (m, 2H), 2.68 (t, 2H, J=7.2 Hz), 2.30 (s, 3H), 1.83 (5et, 2H, J=7.2 Hz), 1.35~1.44 (br, 1H).